3-(4-nitrophenyl)-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-one

• IUPAC Name: 4-(4-nitrophenyl)-6-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),4,8-trien-2-one
• InChI: InChI=1S/C17H15N3O3S/c21-17-15-13(11-5-7-12(8-6-11)20(22)23)10-24-16(15)18-14-4-2-1-3-9-19(14)17/h5-8,10H,1-4,9H2
• InChI Key: APNBIGLPAIKUFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(C(=CS3)C4=CC=C(C=C4)[N+](=O)[O-])C(=O)N2CC1
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to "3-(4-nitrophenyl)-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-one" involves multiple steps, including the aza-Wittig reaction and subsequent reactions with various amines, phenols, or alcohols in the presence of catalytic amounts of sodium ethoxide or potassium carbonate. For example, the efficient synthesis of 5,6-dihydrothieno[3′,2′:4,5]thieno[2,3-d]pyrimidin-4(3H)-ones demonstrates the versatility and complexity of the synthetic routes used to create structurally similar compounds (Chen, Nie, & Ding, 2009).

Molecular Structure Analysis

The molecular and supramolecular structures of compounds related to our compound of interest are determined through spectroscopic characterization and X-ray crystallography. These analyses reveal the conformation, stereochemistry, and intermolecular interactions that dictate the behavior and reactivity of such molecules (Acosta Quintero et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of "3-(4-nitrophenyl)-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-one" and its derivatives can include a wide range of reactions, such as cycloadditions, substitutions, and rearrangements, depending on the functional groups present and the reaction conditions. These reactions are pivotal for further functionalization and for understanding the compound's chemical behavior (Gaywood & Mcnab, 2009).

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structure, offer insights into the practical aspects of handling and using these compounds. Such properties are crucial for designing compounds with desired physical characteristics for various applications (Klemm, Weakley, & Gilbertson, 2001).

Chemical Properties Analysis

Investigating the chemical properties involves exploring the acidity, basicity, reactivity towards other chemical entities, and stability under different conditions. These properties are essential for predicting how these compounds might behave in complex chemical systems or potential applications (El-Sayed, Awadallah, Ibrahim, & El-Saadi, 2010).

Mechanism of Action

Without specific information on this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s highly reactive or toxic, it could pose significant safety hazards.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicine or industry, and studying its properties in more detail.